1-(3-Ethoxyphenyl)-7-methyl-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• Molecular Formula: C23H19N3O4S
• Molecular Weight: 433.5 g/mol
• IUPAC Name: 1-(3-ethoxyphenyl)-7-methyl-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C23H19N3O4S/c1-4-29-15-7-5-6-14(11-15)19-18-20(27)16-10-12(2)8-9-17(16)30-21(18)22(28)26(19)23-25-24-13(3)31-23/h5-11,19H,4H2,1-3H3
• InChI Key: RYVJLKHPCRYWRG-UHFFFAOYSA-N
• SMILES: CCOC1=CC=CC(=C1)C2C3=C(C(=O)N2C4=NN=C(S4)C)OC5=C(C3=O)C=C(C=C5)C

Description

1-(3-Ethoxyphenyl)-7-methyl-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of chromenopyrroles and has shown promising results in various studies.

Mechanism of Action

The mechanism of action of 1-(3-Ethoxyphenyl)-7-methyl-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is not fully understood. However, it has been suggested that it exerts its therapeutic effects by targeting various signaling pathways, including the PI3K/Akt/mTOR and NF-κB pathways. Additionally, it has been shown to inhibit the activity of various enzymes, including topoisomerase and histone deacetylase.
Biochemical and Physiological Effects:
1-(3-Ethoxyphenyl)-7-methyl-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has been shown to have several biochemical and physiological effects. It has been reported to inhibit the production of inflammatory cytokines and reduce oxidative stress. Additionally, it has been shown to induce autophagy and inhibit angiogenesis.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-(3-Ethoxyphenyl)-7-methyl-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione in lab experiments is its high potency and specificity. However, one of the limitations is its low solubility, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the research on 1-(3-Ethoxyphenyl)-7-methyl-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione. One direction is to further investigate its potential therapeutic applications in the treatment of various diseases. Additionally, more research is needed to fully understand its mechanism of action and identify potential targets for drug development. Furthermore, studies on its pharmacokinetics and toxicity are also needed to assess its safety and efficacy in clinical trials.
In conclusion, 1-(3-Ethoxyphenyl)-7-methyl-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a chemical compound that has shown promising results in scientific research for its potential therapeutic applications. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand its potential in the treatment of various diseases.

Synthesis Methods

The synthesis of 1-(3-Ethoxyphenyl)-7-methyl-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione involves the reaction of 5-methyl-1,3,4-thiadiazol-2-amine with ethyl 3-oxobutanoate, followed by the reaction with 3-ethoxybenzaldehyde and 2-hydroxy-1,4-naphthoquinone. The final product is obtained after purification and characterization.

Scientific Research Applications

1-(3-Ethoxyphenyl)-7-methyl-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has been extensively studied for its potential therapeutic applications. It has shown promising results in the treatment of various diseases, including cancer, inflammation, and neurodegenerative disorders. Several studies have demonstrated its anticancer properties by inducing apoptosis and inhibiting cell proliferation.